4-(2,4-Dimethylimidazol-1-yl)benzonitrile
Description
4-(2,4-Dimethylimidazol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C12H11N3 and its molecular weight is 197.24 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H11N3 |
|---|---|
Molecular Weight |
197.24 g/mol |
IUPAC Name |
4-(2,4-dimethylimidazol-1-yl)benzonitrile |
InChI |
InChI=1S/C12H11N3/c1-9-8-15(10(2)14-9)12-5-3-11(7-13)4-6-12/h3-6,8H,1-2H3 |
InChI Key |
KEHLHHWHELQZKB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN(C(=N1)C)C2=CC=C(C=C2)C#N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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